3-(3,4-dimethylphenyl)-2-[(2-phenoxyethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C26H26N2O2S2
• Molecular Weight: 462.6 g/mol
• IUPAC Name: 3-(3,4-dimethylphenyl)-2-(2-phenoxyethylsulfanyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C26H26N2O2S2/c1-17-12-13-19(16-18(17)2)28-25(29)23-21-10-6-7-11-22(21)32-24(23)27-26(28)31-15-14-30-20-8-4-3-5-9-20/h3-5,8-9,12-13,16H,6-7,10-11,14-15H2,1-2H3
• InChI Key: KUGMTGQXNIEJKX-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2C(=O)C3=C(N=C2SCCOC4=CC=CC=C4)SC5=C3CCCC5)C

Description

3-(3,4-dimethylphenyl)-2-[(2-phenoxyethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various applications, including as a potential treatment for certain diseases. In

Mechanism of Action

The mechanism of action of 3-(3,4-dimethylphenyl)-2-[(2-phenoxyethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, studies have suggested that the compound may work by inhibiting certain enzymes or signaling pathways that are involved in disease processes.
Biochemical and Physiological Effects:
Studies have shown that 3-(3,4-dimethylphenyl)-2-[(2-phenoxyethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one can have various biochemical and physiological effects. For example, the compound has been shown to inhibit the growth of certain cancer cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3,4-dimethylphenyl)-2-[(2-phenoxyethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is that it has shown promise in various applications, including as a potential treatment for certain diseases. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to design experiments to study the compound.

Future Directions

There are several future directions for research on 3-(3,4-dimethylphenyl)-2-[(2-phenoxyethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further explore the compound's potential as a treatment for cancer and inflammation. Another direction is to study the compound's mechanism of action in more detail to better understand how it works. Additionally, future research could explore the potential of this compound in other scientific research applications.
In conclusion, 3-(3,4-dimethylphenyl)-2-[(2-phenoxyethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has shown promise in various scientific research applications. While the mechanism of action is not fully understood, studies have suggested that the compound may be useful in the treatment of certain diseases and as a tool for studying certain biological processes. Further research is needed to fully explore the potential of this compound in scientific research.

Synthesis Methods

The synthesis of 3-(3,4-dimethylphenyl)-2-[(2-phenoxyethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one involves a multi-step process. The first step involves the reaction of 3,4-dimethylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-phenoxyethanethiol to form the thioester. The thioester is then reacted with 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene to form the final product.

Scientific Research Applications

3-(3,4-dimethylphenyl)-2-[(2-phenoxyethyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been studied for its potential use in scientific research. One area of research has focused on the compound's potential as a treatment for certain diseases, such as cancer and inflammation. Other research has explored the compound's potential as a tool for studying certain biological processes.